Cas no 1805394-41-5 (3-Bromo-2-(difluoromethyl)-6-fluoro-5-methoxypyridine)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-fluoro-5-methoxypyridine
• CAS No: 1805394-41-5
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4860748
• Update Time: 2025-10-19

3-Bromo-2-(difluoromethyl)-6-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-fluoro-5-methoxypyridine

• Inchi： 1S/C7H5BrF3NO/c1-13-4-2-3(8)5(6(9)10)12-7(4)11/h2,6H,1H3
• InChI Key： SJAUJFJJQARWFH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(N=C1C(F)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-2-(difluoromethyl)-6-fluoro-5-methoxypyridine

3-Bromo-2-(difluoromethyl)-6-fluoro-5-methoxypyridine: A Comprehensive Overview

3-Bromo-2-(difluoromethyl)-6-fluoro-5-methoxypyridine (CAS No. 1805394-41-5) is a highly specialized organic compound with a unique structure and diverse applications in various fields of chemistry. This compound belongs to the pyridine family, a group of heterocyclic aromatic compounds with a nitrogen atom in the ring. The presence of multiple substituents, including bromine, difluoromethyl, fluoro, and methoxy groups, makes it a valuable molecule in research and industrial settings.

The pyridine ring serves as the core structure of this compound, providing a stable aromatic system. The bromine substituent at position 3 introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Similarly, the difluoromethyl group at position 2 and the fluoro group at position 6 contribute to the overall electronic properties of the compound. The methoxy group at position 5 adds a polar substituent, enhancing solubility and potentially influencing bioavailability in pharmaceutical applications.

Recent studies have highlighted the potential of 3-Bromo-2-(difluoromethyl)-6-fluoro-5-methoxypyridine in drug discovery. Researchers have explored its role as a building block for developing novel pharmaceutical agents targeting various diseases. For instance, its ability to act as a precursor for synthesizing bioactive molecules has been demonstrated in several medicinal chemistry projects. The compound's unique substitution pattern allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for drug development.

In addition to its pharmaceutical applications, 3-Bromo-2-(difluoromethyl)-6-fluoro-5-methoxypyridine has found utility in materials science. Its electronic properties make it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have leveraged the compound's ability to form stable charge transport layers, enhancing device performance.

The synthesis of 3-Bromo-2-(difluoromethyl)-6-fluoro-5-methoxypyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Common methods include nucleophilic substitution, electrophilic substitution, and coupling reactions. The use of modern catalytic techniques has further streamlined its production process, making it more accessible for large-scale applications.

From an environmental perspective, understanding the fate and transport of 3-Bromo-2-(difluoromethyl)-6-fluoro-5-methoxypyridine is crucial for assessing its impact on ecosystems. Studies have shown that the compound exhibits moderate persistence in aqueous environments due to its stable aromatic structure. However, its degradation pathways under various environmental conditions remain an active area of research.

In conclusion, 3-Bromo-2-(difluoromethyl)-6-fluoro-5-methoxypyridine (CAS No. 1805394-41-5) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and diverse functional groups make it an invaluable tool in research and industry. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.